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Compound of Interest

2,5-Dimethoxy-4-
Compound Name: )
propylamphetamine

Cat. No.: B12754582

Proper disposal of 2,5-Dimethoxy-4-propylamphetamine (DOPr), a potent psychedelic
compound of the DOx family, is a critical component of laboratory safety and regulatory
compliance. As a controlled substance in many jurisdictions, its disposal must be handled with
stringent adherence to legal and safety protocols to prevent environmental contamination and
potential misuse. Researchers and laboratory personnel must consult their institution's
Environmental Health and Safety (EHS) department and follow all local, state, and federal
regulations.

The primary and mandated method for the disposal of controlled substances like DOPr is
through a licensed hazardous waste disposal company or a DEA-registered reverse distributor
in the United States.[1] Under no circumstances should this chemical be disposed of in
standard laboratory waste, sinks, or trash.[1]

Pre-Disposal Safety and Handling

Before preparing DOPr for disposal, it is imperative to consult the substance's Safety Data
Sheet (SDS). Appropriate Personal Protective Equipment (PPE), including gloves, safety
glasses or goggles, and a lab coat, must be worn at all times to prevent accidental exposure.[1]
[2] All handling should occur in a well-ventilated area or a chemical fume hood.[1]

Quantitative Data Summary
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The following table summarizes key information regarding the properties and disposal
considerations for 2,5-Dimethoxy-4-propylamphetamine.

Parameter Data Source | Reference

) 2,5-Dimethoxy-4- ) )
Chemical Name _ PiHKAL, Shulgin
propylamphetamine (DOPr)

Chemical Formula C14H23NO2 [3]
Molar Mass 237.343 g/mol [3]
Typical Oral Dose 25-5mg [3]
Duration of Action 20 - 30 hours [3]
Legal Status (Examples) CA: Schedule I; UK: Class A [3]

] ) Licensed Hazardous Waste
Primary Disposal Method ) o [1]
Disposal / Reverse Distributor

) ] Sink, Regular Trash, Standard
Forbidden Disposal Routes ) [1]
Chemical Waste

Step-by-Step Protocol for Compliant Disposal

The disposal of DOPr must be a documented and controlled process. The following protocol
outlines the necessary steps for ensuring compliance and safety.

o Consult Institutional Policy: Before initiating disposal, review your organization's specific
procedures for controlled substances and hazardous chemical waste. Contact your
Environmental Health and Safety (EHS) department for guidance.

e Segregation and Labeling:
o Secure the DOPr in a sealed, clearly labeled, and appropriate container.

o The label must be unambiguous. Use wording such as: "HAZARDOUS WASTE -
CONTROLLED SUBSTANCE FOR DISPOSAL" along with the full chemical name.

o Documentation and Record Keeping:
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o Maintain meticulous records of the substance from acquisition to disposal.

o For disposal, complete all required institutional and regulatory forms. In the U.S., this may
involve a DEA Form 222 for transfer to a reverse distributor.[1]

o Keep copies of all disposal records for a minimum of two years, or as required by law.[1]

» Arrange for Professional Disposal:

o Contact your institution's EHS department to schedule a pickup by a licensed hazardous
waste contractor or a DEA-registered reverse distributor.

o Do not attempt to transport the chemical off-site yourself.
o Packaging and Transfer:

o Package the labeled container according to the specific instructions provided by the EHS
department and the disposal contractor.[1]

o Ensure the transfer of the material is withessed and documented as per your institution's
policy.[1]

o Decontamination of Empty Containers:

o For minute, non-recoverable amounts of DOPr remaining in a vial after a procedure, follow
your institution's guidelines for trace chemical waste.[1] This typically involves rinsing the
container multiple times with an appropriate solvent.

o Collect the rinse aid as hazardous waste for proper disposal. Do not pour it down the
drain.

Disposal Workflow Diagram

The following diagram illustrates the mandatory workflow for the proper disposal of 2,5-
Dimethoxy-4-propylamphetamine in a laboratory setting.
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Caption: Workflow for the compliant disposal of

DOPr.
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Logical Relationship of Disposal Options

This diagram outlines the decision-making process for handling waste containing DOPr,
emphasizing the prohibited and required paths.
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Caption: Decision logic for DOPr waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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